Cas no 1702417-33-1 (2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde)
2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde
- 3-Pyridinecarboxaldehyde, 2-(2-methyl-1-piperidinyl)-
-
- Inchi: 1S/C12H16N2O/c1-10-5-2-3-8-14(10)12-11(9-15)6-4-7-13-12/h4,6-7,9-10H,2-3,5,8H2,1H3
- InChI Key: MXGHNGSTEPYBOZ-UHFFFAOYSA-N
- SMILES: C1(N2CCCCC2C)=NC=CC=C1C=O
2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507840-1g |
2-(2-Methylpiperidin-1-yl)nicotinaldehyde |
1702417-33-1 | 97% | 1g |
$735 | 2022-09-02 |
2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde
Introduction to 2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde (CAS No. 1702417-33-1)
2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1702417-33-1, belongs to the bipyridine class of molecules, which are well-known for their diverse biological activities and potential applications in drug development. The presence of a aldehyde functional group at the 3-position of the tetrahydrobipyridine core enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.
The bipyridine scaffold is particularly interesting due to its ability to form stable complexes with various metal ions, a property that has been exploited in the development of catalysts, ligands for metal-organic frameworks (MOFs), and even in the design of anticancer agents. The tetrahydro substitution at the 3,4,5,6 positions introduces conformational flexibility to the molecule, which can influence its binding affinity and pharmacokinetic properties. This balance between rigidity and flexibility makes it an attractive candidate for further exploration in medicinal chemistry.
In recent years, there has been a surge in research focused on developing novel bipyridine-based compounds with enhanced biological activity. One of the most promising areas of investigation has been in the realm of antimicrobial agents. The aldehyde group in 2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde provides a reactive site for further functionalization, allowing chemists to design molecules that can interact with bacterial enzymes or disrupt essential metabolic pathways. Preliminary studies have suggested that derivatives of this compound may exhibit potent activity against resistant strains of bacteria, making them a potential alternative to conventional antibiotics.
Another area where this compound shows promise is in neurological research. Bipyridine derivatives have been implicated in the modulation of neurotransmitter receptors and ion channels, which are critical for maintaining neural function. The structural features of 2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde, particularly its ability to cross the blood-brain barrier, make it an ideal candidate for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers are currently exploring its potential as a scaffold for designing small-molecule drugs that can inhibit the aggregation of amyloid-beta plaques or tau tangles.
The synthesis of 2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde presents both challenges and opportunities for synthetic chemists. The bipyridine core requires careful control during synthesis to ensure high yield and purity. Advances in catalytic methods have enabled more efficient production of these complex molecules without compromising their structural integrity. Additionally, the presence of the aldehyde group allows for further derivatization through condensation reactions with various nucleophiles or through oxidation to form carboxylic acids. These synthetic pathways open up numerous possibilities for generating novel analogs with tailored biological properties.
In conclusion, 2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde (CAS No. 1702417-33-1) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.
1702417-33-1 (2-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)